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Compound of Interest

Compound Name: Ceftezole

Cat. No.: B193878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro activity and cross-resistance

patterns of Ceftezole, a first-generation cephalosporin, with other beta-lactam antibiotics. The

data presented is compiled from various studies to offer a comprehensive overview for

researchers in microbiology and drug development.

Comparative In Vitro Activity of Ceftezole and Other
Beta-Lactams
The following tables summarize the Minimum Inhibitory Concentration (MIC) values of

Ceftezole and other beta-lactam antibiotics against common Gram-positive and Gram-negative

bacteria. MIC50 and MIC90 values, representing the concentrations required to inhibit the

growth of 50% and 90% of isolates, respectively, are presented for comparative analysis.

Table 1: In Vitro Activity Against Gram-Positive Cocci (MIC in µg/mL)
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Organism (No.
of Isolates)

Antibiotic MIC50 MIC90 Reference

Staphylococcus

aureus
Ceftezole 0.25 0.5 [1]

(Methicillin-

Susceptible)
Cefazolin 0.25 0.5 [2][3]

Cephalothin 0.25 0.5 [2]

Ampicillin 0.5 >128 [4]

Oxacillin 0.25 0.5 [5]

Streptococcus

pyogenes
Ceftezole ≤0.06 0.12 [1]

Cefazolin ≤0.06 0.12 [2]

Cephalothin ≤0.06 0.12 [2]

Penicillin G ≤0.06 0.12 [5]

Streptococcus

pneumoniae
Ceftezole 0.12 0.5 [1]

Cefazolin 0.25 1 [2]

Cephalothin 0.5 2 [2]

Penicillin G ≤0.06 0.12 [5]

Table 2: In Vitro Activity Against Gram-Negative Bacilli (MIC in µg/mL)
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Organism (No.
of Isolates)

Antibiotic MIC50 MIC90 Reference

Escherichia coli Ceftezole 2 8 [1]

Cefazolin 2 8 [2][6]

Cephalothin 4 16 [2]

Ampicillin 8 >128 [4]

Cefuroxime 2 16 [7]

Ceftazidime 0.25 1 [8]

Imipenem 0.12 0.25 [9]

Klebsiella

pneumoniae
Ceftezole 1 4 [1]

Cefazolin 1 4 [2][6]

Cephalothin 2 8 [2]

Cefuroxime 2 16 [7]

Ceftazidime 0.25 1 [8]

Imipenem 0.12 0.25 [9]

Proteus mirabilis Ceftezole 1 8 [1]

Cefazolin 2 16 [2]

Cephalothin 4 32 [2]

Ampicillin 2 16 [4]

Experimental Protocols
The quantitative data presented in this guide were primarily obtained through standardized

antimicrobial susceptibility testing methods, namely broth microdilution and agar dilution, as

recommended by the Clinical and Laboratory Standards Institute (CLSI).[10]
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Broth Microdilution Method
This method is used to determine the Minimum Inhibitory Concentration (MIC) of an

antimicrobial agent.[11][12]

Preparation of Antimicrobial Solutions: Stock solutions of each antibiotic are prepared

according to the manufacturer's instructions. A series of twofold dilutions are then made in

cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve the desired final concentrations in

the microdilution trays.

Inoculum Preparation: Bacterial isolates are cultured on an appropriate agar medium for 18-

24 hours. Several colonies are then suspended in a sterile saline solution to match the

turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸

CFU/mL. This suspension is further diluted in CAMHB to a final inoculum density of

approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

Inoculation and Incubation: Each well of a 96-well microtiter plate, containing 100 µL of the

diluted antimicrobial agent, is inoculated with 100 µL of the standardized bacterial

suspension. The plates are incubated at 35°C for 16-20 hours in ambient air.

MIC Determination: The MIC is recorded as the lowest concentration of the antimicrobial

agent that completely inhibits visible growth of the organism.[13]

Agar Dilution Method
The agar dilution method is considered a reference method for MIC determination and is

particularly useful for testing a large number of isolates.[14][15]

Preparation of Antibiotic-Containing Agar Plates: A series of agar plates are prepared, each

containing a specific concentration of the antimicrobial agent. The antibiotic is added to

molten Mueller-Hinton Agar (MHA) at 45-50°C, mixed thoroughly, and poured into sterile petri

dishes.

Inoculum Preparation: The bacterial inoculum is prepared as described for the broth

microdilution method.
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Inoculation: A standardized volume of the bacterial suspension (typically 1-2 µL) is inoculated

onto the surface of each agar plate using a multipoint inoculator. This allows for the

simultaneous testing of multiple isolates.

Incubation: The inoculated plates are allowed to dry at room temperature before being

inverted and incubated at 35°C for 16-20 hours.

MIC Determination: The MIC is the lowest concentration of the antimicrobial agent that

prevents the growth of more than one colony or a faint haze.[16][17]

Mechanisms of Cross-Resistance
Cross-resistance between Ceftezole and other beta-lactam antibiotics is primarily mediated by

the production of beta-lactamase enzymes. These enzymes hydrolyze the amide bond in the

beta-lactam ring, rendering the antibiotic inactive.[18][19] Other mechanisms include alterations

in penicillin-binding proteins (PBPs), the target of beta-lactam antibiotics, and reduced drug

permeability due to changes in outer membrane porins.[20][21]
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Caption: Mechanisms of beta-lactam resistance in Gram-negative bacteria.

The primary mechanism of cross-resistance involves beta-lactamase enzymes, which can

inactivate a broad spectrum of beta-lactam antibiotics. The specific type of beta-lactamase

produced by a bacterial strain determines the extent of cross-resistance. For instance,

Extended-Spectrum Beta-Lactamases (ESBLs) can hydrolyze penicillins and cephalosporins of

all generations.[9][22]

Caption: Experimental workflow for determining Minimum Inhibitory Concentration (MIC).
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This standardized workflow ensures the reliability and reproducibility of antimicrobial

susceptibility testing results, allowing for meaningful comparisons of the in vitro activity of

different antibiotics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ceftezole, a new cephalosporin C derivative I. In vitro and in vivo antimicrobial activity -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. Cephalothin and Cefazolin: Antimicrobial Activity, Susceptibility, Administration and
Dosage, Clinical Uses etc._Chemicalbook [chemicalbook.com]

3. Inoculum Effect with Cefazolin among Clinical Isolates of Methicillin-Susceptible
Staphylococcus aureus: Frequency and Possible Cause of Cefazolin Treatment Failure -
PMC [pmc.ncbi.nlm.nih.gov]

4. dovepress.com [dovepress.com]

5. In vitro activity of cefazolin against recent clinical bacterial isolates - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. Definitive Cefazolin Therapy for Stabilized Adults with Community-Onset Escherichia coli,
Klebsiella Species, and Proteus mirabilis Bacteremia: MIC Matters [mdpi.com]

7. Emergence of cross-resistance to beta-lactam antibiotics in fecal Escherichia coli and
Klebsiella strains from neonates treated with ampicillin or cefuroxime - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. Comparative in vitro activity of the new oral cephalosporin cefixime - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. Antibiotic resistance and extended spectrum beta-lactamases: Types, epidemiology and
treatment - PMC [pmc.ncbi.nlm.nih.gov]

10. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow
Aerobically [clsi.org]

11. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC)
of antimicrobial substances | Springer Nature Experiments [experiments.springernature.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b193878?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/994325/
https://pubmed.ncbi.nlm.nih.gov/994325/
https://www.chemicalbook.com/article/cephalothin-and-cefazolin-antimicrobial-activity-susceptibility-administration-and-dosage-clinical-uses-etc.htm
https://www.chemicalbook.com/article/cephalothin-and-cefazolin-antimicrobial-activity-susceptibility-administration-and-dosage-clinical-uses-etc.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC2715590/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2715590/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2715590/
https://www.dovepress.com/escherichia-coli-from-human-wounds-analysis-of-resistance-to--lactams--peer-reviewed-fulltext-article-IDR
https://pubmed.ncbi.nlm.nih.gov/4200651/
https://pubmed.ncbi.nlm.nih.gov/4200651/
https://www.mdpi.com/2077-0383/9/1/157
https://www.mdpi.com/2077-0383/9/1/157
https://pubmed.ncbi.nlm.nih.gov/2183720/
https://pubmed.ncbi.nlm.nih.gov/2183720/
https://pubmed.ncbi.nlm.nih.gov/2183720/
https://pubmed.ncbi.nlm.nih.gov/3137053/
https://pubmed.ncbi.nlm.nih.gov/3137053/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4281622/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4281622/
https://clsi.org/shop/standards/m07/
https://clsi.org/shop/standards/m07/
https://experiments.springernature.com/articles/10.1038/nprot.2007.521
https://experiments.springernature.com/articles/10.1038/nprot.2007.521
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. protocols.io [protocols.io]

13. goldbio.com [goldbio.com]

14. In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered
models - PMC [pmc.ncbi.nlm.nih.gov]

15. Agar dilution - Wikipedia [en.wikipedia.org]

16. youtube.com [youtube.com]

17. Modified agar dilution method for rapid antibiotic susceptibility testing of anaerobic
bacteria - PMC [pmc.ncbi.nlm.nih.gov]

18. An overview of the antimicrobial resistance mechanisms of bacteria - PMC
[pmc.ncbi.nlm.nih.gov]

19. Mechanisms of resistance to cephalosporin antibiotics - PubMed
[pubmed.ncbi.nlm.nih.gov]

20. infectionsinsurgery.org [infectionsinsurgery.org]

21. Cephalosporins - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

22. IDSA 2024 Guidance on the Treatment of Antimicrobial Resistant Gram-Negative
Infections [idsociety.org]

To cite this document: BenchChem. [Cross-Resistance Between Ceftezole and Other Beta-
Lactam Antibiotics: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193878#cross-resistance-between-ceftezole-and-
other-beta-lactam-antibiotics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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